Cas no 79867-97-3 (1,2,3,4-Tetrahydroquinolin-3-amine Hydrochloride)

• Product name: 1,2,3,4-Tetrahydroquinolin-3-amine Hydrochloride
• CAS No: 79867-97-3
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• MDL: MFCD07777001
• CID: 1084639
• PubChem ID: 42614143

1,2,3,4-Tetrahydroquinolin-3-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydroquinolin-3-amine dihydrochloride
• 1,2,3,4-Tetrahydro-3-quinolinamine dihydrochloride
• 3-Quinolinamine, 1,2,3,4-tetrahydro-, dihydrochloride (9CI)
• 3-Quinolinamine, 1,2,3,4-tetrahydro-, dihydrochloride, (±)- (ZCI)
• 1,2,3,4-Tetrahydro-3-quinolinamine Dihydrochloride; (+/-)-1,2,3,4-Tetrahydro-3-quinolinamine Dihydrochloride
• MFCD07777001
• CS-0363735
• 1,2,3,4-tetrahydroquinolin-3-amine;dihydrochloride
• 79867-97-3
• AHOUTZAHHNCGSP-UHFFFAOYSA-N
• 3-AMINO-1,2,3,4-TETRAHYDROQUINOLINE DIHYDROCHLORIDE
• 1,2,3,4-Tetrahydroquinolin-3-aminedihydrochloride
• 1,2,3,4-tetrahydroquinolin-3-amine bis HCl salt
• 1,2,3,4-Tetrahydroquinolin-3-amine Hydrochloride

• MDL： MFCD07777001
• Inchi： 1S/C9H12N2.ClH/c10-8-5-7-3-1-2-4-9(7)11-6-8;/h1-4,8,11H,5-6,10H2;1H
• InChI Key： ZYYYSCAEMFRVMU-UHFFFAOYSA-N
• SMILES： Cl.NC1CC2C(=CC=CC=2)NC1

Computed Properties

• Exact Mass: 220.0534038g/mol
• Monoisotopic Mass: 220.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives